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Compound of Interest

Compound Name: K67

Cat. No.: B608290

Essential Safety and Logistical Information for Laboratory and Industrial Professionals

This document provides comprehensive, step-by-step guidance on the proper disposal
procedures for K67, a medium molecular weight suspension-grade Polyvinyl Chloride (PVC)
resin. Adherence to these procedures is critical for ensuring laboratory safety, environmental
protection, and regulatory compliance.

Understanding K67 (PVC Resin)

K67 is a specific grade of Polyvinyl Chloride, a thermoplastic polymer. It is typically supplied as
a fine white powder and is widely used in the manufacturing of rigid products such as pipes,
fittings, and profiles due to its durability, chemical resistance, and mechanical strength.[1] While
PVC in its solid form is classified as non-hazardous, improper disposal can pose environmental
risks.[1][2]

Key Properties of K67 (PVC Resin):
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Property Value Source

Physical State Fine white powder [1]

67 (indicating medium
K-Value _ [1]
molecular weight)

Bulk Density Approximately 0.5 - 0.7 g/cm3 [1]

Solubility Insoluble in water [1]

N Decomposes at temperatures
Thermal Stability [1]
above 140-160°C

Biodegradability Not biodegradable [1]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that the following safety measures are in
place:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a dust mask, to avoid inhalation of fine powder and skin contact.

» Ventilation: Handle K67 powder in a well-ventilated area to minimize dust accumulation.

» Spill Management: In case of a spill, sweep or vacuum the material. Avoid using methods
that could disperse dust into the air.[3]

Disposal Procedures: A Step-by-Step Guide

The primary disposal routes for K67 (PVC resin) are recycling and landfilling. Recycling is the
preferred method to promote sustainability and reduce environmental impact.

3.1. Recycling (Preferred Method)

PVC is designated by the resin identification code #3.[4][5][6][7] Recycling of PVC is a
specialized process and is not typically handled by municipal curbside recycling programs.[8]
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o Step 1: Segregation: Isolate and collect all K67 waste, including off-spec products,
trimmings, and contaminated materials. Ensure it is not mixed with other types of plastics, as
this can contaminate the recycling stream.

o Step 2: Find a Specialized Recycler: Contact a waste management company that specializes
in industrial plastic recycling. Inquire specifically about their capabilities for recycling PVC
(plastic #3).

o Step 3: Preparation for Shipment: Follow the recycler's instructions for packaging and
labeling the waste material. This may involve placing it in sealed, clearly labeled containers.

o Step 4: Transportation: Arrange for the transportation of the PVC waste to the designated
recycling facility in accordance with local and national regulations.

There are two primary methods for PVC recycling:

e Mechanical Recycling: The PVC waste is ground into smaller particles, cleaned, and then
reprocessed into new products.[9][10][11]

o Chemical (Feedstock) Recycling: This process breaks down the PVC into its chemical
constituents, which can be used to produce new PVC or other chemical products.[9][11]

3.2. Landfill Disposal (When Recycling is Not Feasible)

If recycling is not a viable option, K67 (PVC resin) can be disposed of in a licensed landfill.

o Step 1: Regulatory Check: Consult local, state, and national environmental regulations
regarding the landfilling of industrial plastic waste.

o Step 2: Packaging: Securely contain the PVC waste in durable, sealed containers to prevent
leakage or dispersal during transport.

o Step 3: Labeling: Clearly label the containers as "Industrial Waste - Polyvinyl Chloride" or as
required by the landfill operator.

o Step 4: Transportation and Disposal: Transport the waste to a licensed landfill authorized to
accept industrial waste. Provide the landfill operator with any required documentation.
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Important Note on Incineration: The incineration of PVC is generally not recommended unless
conducted in a specialized facility equipped with pollution control devices. Burning PVC can
release harmful substances, including dioxins and hydrogen chloride.[2]

Experimental Protocols and Biological Pathways

The concepts of "experimental protocols” and "signaling pathways," which are relevant to
biologically active or pharmaceutical compounds, are not applicable to K67 (PVC resin). PVC is
an inert polymer used for its physical and chemical properties in industrial applications and
does not have a known biological mechanism of action.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of K67
(PVC resin).
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Caption: Decision workflow for the proper disposal of K67 (PVC resin).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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